Cas no 917955-72-7 (Diethyl 2-(but-3-en-1-yl)butanedioate)

Diethyl 2-(but-3-en-1-yl)butanedioate structure
917955-72-7 structure
Product Name:Diethyl 2-(but-3-en-1-yl)butanedioate
CAS No:917955-72-7
MF:C12H20O4
MW:228.284804344177
CID:781326
Update Time:2023-08-03

Diethyl 2-(but-3-en-1-yl)butanedioate Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-(3-buten-1-yl)-, 1,4-diethyl ester
    • diethyl 2-but-3-enylbutanedioate
    • Diethyl 2-(but-3-en-1-yl)butanedioate
    • Inchi: 1S/C12H20O4/c1-4-7-8-10(12(14)16-6-3)9-11(13)15-5-2/h4,10H,1,5-9H2,2-3H3
    • InChI Key: YFMOCVWGCJKZFJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CC(=O)OCC)CCC=C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 235
  • Topological Polar Surface Area: 52.6
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